Cas no 1824138-98-8 (3-hydroxypiperidine-2,6-dione)

• Product Name: 3-hydroxypiperidine-2,6-dione
• CAS No: 1824138-98-8
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 5307146
• Update Time: 2025-08-04

3-hydroxypiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-hydroxy-
• 3-Hydroxy-2,6-Piperidinedione,
• glutarimide oxygen
• 3-hydroxypiperidine-2,6-dione

• Inchi： 1S/C5H7NO3/c7-3-1-2-4(8)6-5(3)9/h3,7H,1-2H2,(H,6,8,9)
• InChI Key： CCFXSFYJADFJBM-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(O)C1=O

Additional information on 3-hydroxypiperidine-2,6-dione

Introduction to 3-hydroxypiperidine-2,6-dione (CAS No. 1824138-98-8)

3-hydroxypiperidine-2,6-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1824138-98-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a piperidine core substituted with hydroxyl and diketone functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The unique structural framework of 3-hydroxypiperidine-2,6-dione positions it as a valuable building block for medicinal chemists exploring innovative drug scaffolds.

The compound’s molecular structure, characterized by its rigid bicyclic system and reactive functional groups, enables diverse chemical transformations. The presence of both a hydroxyl group and two ketone moieties allows for selective modifications through nucleophilic addition, condensation reactions, or cyclization processes. These attributes make 3-hydroxypiperidine-2,6-dione particularly useful in constructing complex molecules with potential biological activity.

In recent years, 3-hydroxypiperidine-2,6-dione has garnered attention in the pharmaceutical industry due to its role in synthesizing bioactive molecules. Researchers have leveraged its structural motifs to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this scaffold have been investigated for their ability to interact with biological targets such as enzymes and receptors, modulating pathways relevant to human health.

One notable application of 3-hydroxypiperidine-2,6-dione lies in the synthesis of kinase inhibitors. Kinases are enzymes central to numerous cellular processes, and their dysregulation is often linked to diseases like cancer. By incorporating the 3-hydroxypiperidine-2,6-dione core into drug candidates, scientists aim to design molecules that selectively inhibit aberrant kinase activity. Preliminary studies suggest that certain derivatives exhibit promising inhibitory effects in vitro, warranting further exploration in preclinical models.

The compound’s reactivity also makes it a valuable tool in organic synthesis methodologies. Its ability to participate in cycloaddition reactions or serve as a precursor for heterocyclic systems has been exploited in streamlining synthetic routes. This adaptability not only facilitates the production of 3-hydroxypiperidine-2,6-dione itself but also aids in generating libraries of analogs for high-throughput screening.

Advances in computational chemistry have further enhanced the utility of 3-hydroxypiperidine-2,6-dione. Molecular modeling studies allow researchers to predict its behavior in different chemical environments and optimize synthetic strategies before experimental validation. Such computational approaches are particularly beneficial in drug discovery pipelines, where rapid screening and de novo design are critical.

Recent publications highlight the role of 3-hydroxypiperidine-2,6-dione in developing novel antibiotics. The increasing prevalence of antibiotic-resistant pathogens has underscored the need for innovative therapeutic solutions. Researchers have explored modifications to the 3-hydroxypiperidine-2,6-dione scaffold to create molecules with enhanced antibacterial activity while minimizing side effects. These efforts align with global initiatives to combat antimicrobial resistance.

The environmental impact of pharmaceutical synthesis is another consideration when working with compounds like 3-hydroxypiperidine-2,6-dione. Green chemistry principles encourage the development of sustainable methodologies that reduce waste and energy consumption. Innovations such as catalytic processes or solvent-free reactions are being integrated into synthetic routes involving this intermediate. Such practices not only improve efficiency but also contribute to environmental stewardship.

Future directions for research on 3-hydroxypiperidine-2,6-dione include exploring its potential in neurodegenerative disease treatment. The piperidine moiety is known to interact with central nervous system receptors, suggesting possible applications in addressing conditions like Alzheimer’s or Parkinson’s disease. By designing derivatives that modulate neurotransmitter systems, scientists hope to uncover new therapeutic strategies.

In conclusion,3-hydroxypiperidine-2,6-dione (CAS No. 1824138-98-8) represents a dynamic and multifaceted compound with broad applications in pharmaceutical research and synthetic chemistry. Its unique structural features and reactivity make it an indispensable tool for developing next-generation drugs targeting various diseases. As scientific understanding advances,3-hydroxypiperidine-2,6-dione will continue to play a pivotal role in shaping the future of medicinal chemistry.